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Compound of Interest

Compound Name: TM5275 sodium

Cat. No.: B10764139 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the dissolution of TM5275 sodium salt, with a focus on utilizing

sonication to improve solubility.

Frequently Asked Questions (FAQs)
Q1: What is TM5275 sodium salt and what is its primary mechanism of action?

A1: TM5275 sodium salt is an orally bioavailable small molecule inhibitor of Plasminogen

Activator Inhibitor-1 (PAI-1). PAI-1 is a key regulator in the fibrinolytic system, and by inhibiting

it, TM5275 can modulate processes such as blood clot dissolution and tissue remodeling.[1][2]

[3] Its mechanism involves binding to PAI-1 and preventing it from inhibiting tissue plasminogen

activator (tPA) and urokinase-type plasminogen activator (uPA).

Q2: In which solvents is TM5275 sodium salt soluble?

A2: TM5275 sodium salt is highly soluble in DMSO. It has limited solubility in aqueous

solutions like PBS and is insoluble in water and ethanol. For in vivo studies, specific

formulations involving solvents like PEG300, Tween-80, and corn oil are often used.

Q3: Why is sonication recommended for dissolving TM5275 sodium salt?

A3: Sonication is recommended to aid and accelerate the dissolution of TM5275 sodium salt,

particularly when preparing concentrated stock solutions in DMSO. The high-frequency sound
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waves generated during sonication create acoustic cavitation, which provides the mechanical

energy needed to break down particle agglomerates and enhance the interaction between the

solute and the solvent, leading to faster and more complete dissolution.

Q4: Can sonication damage the TM5275 sodium salt molecule?

A4: While prolonged or high-intensity sonication can potentially degrade some compounds,

using a standard laboratory bath sonicator with controlled temperature for short periods is a

generally accepted and safe method for dissolving compounds like TM5275. It is always

advisable to use the minimum sonication time necessary to achieve a clear solution.

Q5: What is the recommended storage condition for TM5275 sodium salt solutions?

A5: Stock solutions of TM5275 sodium salt in DMSO should be stored at -20°C for short-term

storage (1 month) and -80°C for long-term storage (6 months). It is important to use fresh,

anhydrous DMSO for preparing stock solutions as its hygroscopic nature can impact the

solubility of the compound.

Experimental Protocols & Data
Solubility Data of TM5275 Sodium Salt
The following table summarizes the reported solubility of TM5275 sodium salt in various

solvents. Sonication is often required to achieve these concentrations, especially for the higher

concentrations in DMSO.
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Solvent System Reported Solubility
Molar Concentration
(approx.)

DMSO Soluble to 100 mM 100 mM

DMSO 100 mg/mL 183.83 mM

DMSO 20 mg/mL 36.77 mM

DMF 33 mg/mL 60.66 mM

DMF:PBS (pH 7.2) (1:8) 0.11 mg/mL 0.20 mM

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL ≥ 4.60 mM

Water Insoluble N/A

Ethanol Insoluble N/A

Note: The molecular weight of TM5275 sodium salt is approximately 543.97 g/mol .

Protocol for Sonication-Assisted Dissolution of TM5275
Sodium Salt in DMSO
This protocol describes the preparation of a 100 mM stock solution of TM5275 sodium salt in

DMSO.

Materials:

TM5275 sodium salt powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Bath sonicator
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Procedure:

Preparation: In a sterile environment, weigh the desired amount of TM5275 sodium salt. For

1 mL of a 100 mM solution, you will need 54.4 mg.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

TM5275 sodium salt powder.

Initial Mixing: Briefly vortex the mixture for 30 seconds to disperse any large clumps of

powder.

Sonication:

Place the vial in a bath sonicator.

Sonicate the mixture in short bursts of 5-10 minutes.

After each burst, visually inspect the solution. If undissolved particles remain, gently vortex

the vial and sonicate for another 5-10 minutes.

Monitor the temperature of the sonicator bath to prevent excessive heating of the sample.

Completion: The dissolution is complete when the solution is clear and free of any visible

particles.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -80°C.

Troubleshooting Guide
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Issue Possible Cause(s) Recommended Solution(s)

TM5275 sodium salt does not

fully dissolve in DMSO, even

after sonication.

1. The concentration is too

high for the solvent volume.2.

The DMSO is not anhydrous

(has absorbed moisture).3.

Insufficient sonication time or

power.

1. Double-check your

calculations and add a small

amount of additional DMSO.2.

Use a fresh, sealed bottle of

anhydrous DMSO.3. Continue

sonication in 5-10 minute

intervals. If using a probe

sonicator, use a low power

setting.

The solution is cloudy or has a

precipitate after cooling to

room temperature.

The compound may have

precipitated out of the solution

as it cooled. This can happen if

the solution was heated during

sonication.

Gently warm the solution to

37°C and sonicate again until it

becomes clear. For future

preparations, consider using a

temperature-controlled

sonicator.

The compound appears to

have degraded (e.g., color

change).

1. Prolonged exposure to high-

intensity sonication.2.

Chemical instability in the

chosen solvent over time.

1. Reduce sonication time and

intensity. Use a bath sonicator

instead of a probe sonicator.2.

Prepare fresh solutions before

each experiment and store

them properly at low

temperatures.

Inconsistent results between

different batches of prepared

stock solution.

1. Variability in weighing the

compound or measuring the

solvent.2. Incomplete

dissolution in some batches.

1. Ensure all equipment is

properly calibrated.2. Always

ensure the solution is

completely clear before

considering the dissolution

complete.

Visual Guides
Experimental Workflow: Sonication-Assisted Dissolution
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Workflow for Sonication-Assisted Dissolution of TM5275 Sodium Salt

Preparation

Dissolution

Final Steps

Weigh TM5275 Sodium Salt

Add Anhydrous DMSO

Vortex (30s)

Sonicate (5-10 min)

Visually Inspect

Particles Remain

Clear Solution Achieved

No Particles

Aliquot and Store at -80°C
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Simplified Signaling Pathway of TM5275 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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